Cas no 946292-03-1 (N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 946292-03-1
• Molecular Formula: C₂₁H₂₅N₅O₃S
• Molecular Weight: 427.519902944565
• CID: 5854978
• PubChem ID: 27476725

N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxy-3-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• Benzenesulfonamide, N-[4-[[4-(dimethylamino)-6-methyl-2-pyrimidinyl]amino]phenyl]-4-methoxy-3-methyl-
• AKOS002053758
• N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-4-methoxy-3-methylbenzene-1-sulfonamide
• F2078-0253
• N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide
• 946292-03-1
• NCGC00279272-01
• AB01276336-01

• InChIKey： ZGZAGCLKFRVWSM-UHFFFAOYSA-N
• Inchi： 1S/C21H25N5O3S/c1-14-12-18(10-11-19(14)29-5)30(27,28)25-17-8-6-16(7-9-17)23-21-22-15(2)13-20(24-21)26(3)4/h6-13,25H,1-5H3,(H,22,23,24)
• SMILES： C1(S(NC2=CC=C(NC3=NC(C)=CC(N(C)C)=N3)C=C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 427.16781085g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 427.16781085g/mol
• Heavy Atom Count: 30
• Complexity: 633
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: 633.8±65.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)
• Density: 1.313±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides